9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H16FN5O4/c1-29-13-8-7-12(9-14(13)30-2)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)10-3-5-11(21)6-4-10/h3-9H,1-2H3,(H2,22,27)(H,24,28)
• InChI Key: KKIGPKSFXSNXLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=C(C=C4)F)OC
• Molecular Formula: C20H16FN5O4
• Molecular Weight: 409.4 g/mol

Description

9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide, also known as PD 0332991, is a small molecule inhibitor of cyclin-dependent kinases (CDKs) that has been extensively studied for its potential therapeutic applications in various types of cancer.

Scientific Research Applications

Synthesis and Characterization of Novel Polyamides

Aromatic polyamides derived from bis(ether-carboxylic acid) and aromatic diamines have been synthesized, showing properties like good solubility in organic solvents, high glass transition temperatures, and excellent thermal stability. These materials afford transparent, flexible, and tough films, suggesting their potential application in high-performance materials research (Hsiao, Yang, & Lin, 1999).

Development of Anti-HIV Prodrugs

Research on lipophilic, acid-stable prodrugs for better blood-brain barrier penetration in HIV treatment highlights the synthesis of analogs intended for central nervous system delivery. This showcases the compound's role in enhancing drug delivery systems for targeted therapeutic effects (Driscoll et al., 1995).

Antimicrobial and Docking Studies

The synthesis and evaluation of thiophene-carboxamides for antimicrobial properties demonstrate the chemical's potential in developing new antimicrobial agents. Such studies not only contribute to understanding the structure-activity relationship but also assist in the discovery of novel therapeutic agents (Talupur, Satheesh, & Chandrasekhar, 2021).

Electrochromic and Electrofluorescent Applications

Investigations into electroactive polyamides with bis(diphenylamino)-fluorene units for electrochromic and electrofluorescent applications reveal their potential in developing advanced optical materials. These materials show reversible color changes and high fluorescence quantum yields, indicating their applicability in optoelectronic devices (Sun et al., 2016).

Novel Aromatic Polyamides with Multi-Stage Oxidative Coloring

The synthesis of aromatic polyamides with pendant triphenylamine units showcases the development of materials with unique electrochromic properties. These materials exhibit strong UV-vis absorption and photoluminescence, indicating their potential in electrochromic devices and materials science research (Chang & Liou, 2008).